6-Chloro-2-(2-chloropropyl)-2,3-dihydro-3-hydroxy-4H-1,3-benzoxazin-4-one

• CAS RN: 63482-60-0
• Molecular Formula: C11H11Cl2NO3
• Molecular Weight: 276.11 g/mol
• IUPAC Name: 6-chloro-2-(2-chloropropyl)-3-hydroxy-2H-1,3-benzoxazin-4-one
• InChI: InChI=1S/C11H11Cl2NO3/c1-6(12)4-10-14(16)11(15)8-5-7(13)2-3-9(8)17-10/h2-3,5-6,10,16H,4H2,1H3
• InChI Key: PURUODHGBYOTFL-UHFFFAOYSA-N
• SMILES: CC(CC1N(C(=O)C2=C(O1)C=CC(=C2)Cl)O)Cl

Description

6-Chloro-2-(2-chloropropyl)-2,3-dihydro-3-hydroxy-4H-1,3-benzoxazin-4-one is a useful research compound. Its molecular formula is C11H11Cl2NO3 and its molecular weight is 276.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prior to the present invention, 6-chloro-2-methyl-3,3a-dihydro-2H,9H-isoxazolo (3,2-b) (1,3) benzoxazin-9-one has been prepared by the reaction of 5-chlorosalicylhydroxamic acid (made from 5-chlorosalicylate and hydroxylamine) and crotonaldehyde in the presence of hydrogen chloride and glacial acetic acid to obtain 6-chloro-2-(2-chloropropyl)-2,3-dihydro-3-hydroxy-4H-1, 3-benzoxazin-4-one. The latter compound was then cyclized to 7-chloro-2-methyl-3,3a-dihydro-2H,9H-isoxazolo (3,2-b) (1,3) benzoxazin-9-one. Said cyclization can be carried out using organic or inorganic bases in the appropriate solvent. U.S. Pat. No. 3,598,814 discloses and claims 7-chloro-2-methyl-3, 3a-dihydro-2H,9H-isoxazolo (3,2b) (1,3) benzoxazin-9-one and several methods for its manufacture.